1-[(z)-(3,5-Dinitrophenyl)-nno-azoxy]-3,5-dinitrobenzene

• IUPAC Name: (3,5-dinitrophenyl)-(3,5-dinitrophenyl)imino-oxidoazanium
• InChI: InChI=1S/C12H6N6O9/c19-14(8-3-11(17(24)25)6-12(4-8)18(26)27)13-7-1-9(15(20)21)5-10(2-7)16(22)23/h1-6H
• InChI Key: NAUHLXCUEPDZQO-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C=C1[N+](=O)[O-])[N+](=O)[O-])N=[N+](C2=CC(=CC(=C2)[N+](=O)[O-])[N+](=O)[O-])[O-]
• Molecular Formula: C12H6N6O9
• DSSTOX Substance ID: DTXSID90295923
• Molecular Weight: 378.21 g/mol
• CAS RN: 1920-16-7

Description

1-[(Z)-(3,5-Dinitrophenyl)-nno-azoxy]-3,5-dinitrobenzene, commonly known as DNAN, is a synthetic compound that is widely used in the production of explosives. DNAN has gained significant attention in recent years due to its superior properties compared to traditional explosives such as TNT.

Scientific Research Applications

Synthesis and Chemical Transformations

• Selective Oxidation and Nucleophilic Substitution : Arylthio-3,5-dinitrobenzenes can be selectively oxidized to sulfones and sulfoxides, leading to various chemical transformations. Reactions with O- and S-nucleophiles result in the replacement of nitro groups, enabling the synthesis of compounds with potential applications in materials science and organic synthesis (Serushkina et al., 2002).

• Molecular Motions and Electron Spin Resonance (ESR) : Studies on the ESR spectra of dinitrobenzene anion radicals, including those derived from compounds similar to 1-[(z)-(3,5-Dinitrophenyl)-nno-azoxy]-3,5-dinitrobenzene, provide insights into molecular motions and dynamic processes relevant to physical chemistry and materials science (Faber & Fraenkel, 1967).

• Nucleophilic Substitution in Trinitrobenzene Derivatives : The reaction of phenols with trinitrobenzene derivatives, leading to the synthesis of dinitrophenyl aryl ethers, showcases the versatility of these compounds in organic synthesis and the development of new materials or chemical intermediates (Shevelev et al., 1995).

• Isomerism and Structural Analysis : The study of isomerism in N-substituted benzotriazoles derived from dinitrophenyl compounds highlights the importance of structural analysis in designing compounds with specific properties, which could be relevant in materials science and organic synthesis (María et al., 2007).